Cas no 2680773-60-6 (5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid)

• Product Name: 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid
• CAS No: 2680773-60-6
• MF: C₁₀H₁₁ClN₂O₃
• MW: 242.658941507339
• CID: 5648595
• PubChem ID: 165918500
• Update Time: 2025-06-14

5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid
• 2680773-60-6
• EN300-28277466

• Inchi： 1S/C10H11ClN2O3/c1-3-13(6(2)14)9-8(11)4-7(5-12-9)10(15)16/h4-5H,3H2,1-2H3,(H,15,16)
• InChI Key： NPWZEPRCBYEDLC-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)O)=CN=C1N(C(C)=O)CC

Computed Properties

• Exact Mass: 242.0458199g/mol
• Monoisotopic Mass: 242.0458199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.5Ų

Additional information on 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid

Research Briefing on 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid (CAS: 2680773-60-6)

5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid (CAS: 2680773-60-6) is a specialized chemical compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine-carboxylic acid backbone and chloro-ethylacetamido substitution, has shown potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the most significant findings in recent literature is the role of 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are notoriously difficult to target with traditional small molecules, but the structural features of this compound, including its ability to form hydrogen bonds and its hydrophobic interactions, make it a promising scaffold for PPI modulation. Researchers have successfully incorporated this compound into larger pharmacophores to enhance binding affinity and selectivity.

In addition to its applications in PPI modulation, 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid has been investigated for its potential in antimicrobial drug development. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics.

Another area of interest is the compound's pharmacokinetic properties. Preliminary in vitro and in vivo studies suggest that 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid has favorable metabolic stability and bioavailability, making it a viable candidate for further drug development. Its moderate lipophilicity and balanced solubility profile contribute to its potential as an orally bioavailable drug candidate. However, further optimization may be required to address potential toxicity concerns identified in early-stage toxicity screening.

The synthetic routes to 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid have also been a focus of recent research. A novel, scalable synthesis method was reported in Organic Process Research & Development, which significantly improves the yield and purity of the compound compared to traditional approaches. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Looking ahead, researchers are exploring the potential of 5-chloro-6-(N-ethylacetamido)pyridine-3-carboxylic acid in other therapeutic areas, including oncology and neurodegenerative diseases. Its structural versatility allows for diverse modifications, enabling the creation of libraries of derivatives for high-throughput screening. As the understanding of its molecular interactions deepens, this compound is poised to play an increasingly important role in medicinal chemistry and drug discovery efforts.